Entacapone-3’-sulfate Sodium Salt
Entacapone-3’-sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
158069-72-8
VCID:
VC0122689
InChI:
InChI=1S/C14H15N3O8S.Na/c1-3-16(4-2)14(19)10(8-15)5-9-6-11(17(20)21)13(18)12(7-9)25-26(22,23)24;/h5-7,18H,3-4H2,1-2H3,(H,22,23,24);/q;+1/p-1/b10-5+;
SMILES:
CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OS(=O)(=O)[O-])O)[N+](=O)[O-])C#N.[Na+]
Molecular Formula:
C14H14N3NaO8S
Molecular Weight:
407.329
Entacapone-3’-sulfate Sodium Salt
CAS No.: 158069-72-8
Reference Standards
VCID: VC0122689
Molecular Formula: C14H14N3NaO8S
Molecular Weight: 407.329
| CAS No. | 158069-72-8 |
|---|---|
| Product Name | Entacapone-3’-sulfate Sodium Salt |
| Molecular Formula | C14H14N3NaO8S |
| Molecular Weight | 407.329 |
| IUPAC Name | sodium;[5-[(E)-2-cyano-3-(diethylamino)-3-oxoprop-1-enyl]-2-hydroxy-3-nitrophenyl] sulfate |
| Standard InChI | InChI=1S/C14H15N3O8S.Na/c1-3-16(4-2)14(19)10(8-15)5-9-6-11(17(20)21)13(18)12(7-9)25-26(22,23)24;/h5-7,18H,3-4H2,1-2H3,(H,22,23,24);/q;+1/p-1/b10-5+; |
| Standard InChIKey | RWNIMJWLKBFQNW-OAZHBLANSA-M |
| SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OS(=O)(=O)[O-])O)[N+](=O)[O-])C#N.[Na+] |
| Synonyms | (E)-2-Cyano-N,N-diethyl-3-[4-hydroxy-3-nitro-5-(sulfooxy)phenyl]-2-propenamide Sodium Salt; |
| PubChem Compound | 131699182 |
| Last Modified | Nov 11 2021 |
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